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Compound of Interest

[2-(4-Bromophenyl)ethyl](propan-
Compound Name:

2-yl)amine
CAS No.: 1094512-01-2
Cat. No.: B1461548

Get Quote

Executive Summary

2-(4-Bromophenyl)ethylamine (CAS: 73918-56-6), often abbreviated as 4-Br-PEA, serves as a
critical halogenated scaffold in the synthesis of neuroactive compounds and phenethylamine
derivatives. In drug development, the precise identification of this intermediate is paramount,
particularly to distinguish it from its non-halogenated precursor (phenethylamine) or its
chlorinated analogs.

This guide provides an in-depth technical analysis of the FTIR (Fourier Transform Infrared)
spectral characteristics of 4-Br-PEA. Unlike generic spectral lists, this document focuses on the
causality of vibrational modes, offering a comparative framework to validate structural integrity
during Quality Control (QC) workflows.

Structural Basis of Spectral Features
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To interpret the spectrum accurately, one must deconstruct the molecule into its vibrating
moieties. 4-Br-PEA consists of three distinct vibrational domains:

e The Primary Amine Tail: An ethylamine chain responsible for N-H and aliphatic C-H
vibrations.

o The Aromatic Core: A benzene ring acting as the structural anchor.

e The Halogen Substituent: A bromine atom at the para (4-) position, which significantly alters
the symmetry and reduced mass of the ring system compared to unsubstituted
phenethylamine.

Vibrational Causality

o Mass Effect: The heavy bromine atom (

) lowers the frequency of the C-X stretch compared to lighter halogens (Cl, F).

o Symmetry Effect: The para-substitution removes the degeneracy of certain aromatic modes,
creating a distinct "fingerprint" in the 800—-850 cm~1 region (Out-of-Plane bending) that differs
radically from mono-substituted benzenes.

Experimental Protocol: Liquid ATR-FTIR

Given that 2-(4-Bromophenyl)ethylamine is a liquid at room temperature (BP: 63—72 °C at 0.2
mmHg), Attenuated Total Reflectance (ATR) is the superior sampling method over KBr pellets,
offering higher throughput and eliminating moisture interference.

Validated Workflow

o Crystal Selection: Use a Diamond or ZnSe crystal. Diamond is preferred for durability against
potential amine corrosivity.

o Background Collection: 32 scans (air ambient) to subtract atmospheric CO2z (~2350 cm™1)
and H20.

o Sample Application: Apply 10-20 uL of neat liquid 4-Br-PEA to the crystal center. Ensure full
coverage of the evanescent wave path.
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e Acquisition:

o Resolution: 4 cm~

o Scans: 16—32 (Signal-to-Noise ratio optimization)

o Range: 4000-500 cm~! (Extended low range is critical for C-Br detection).
Figure 1: Standardized ATR-FTIR workflow for liquid amine analysis.

Characteristic Peak Assighments

The following table details the diagnostic peaks. The "Diagnostic Value" column indicates how
useful a peak is for distinguishing this specific molecule from others.
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Functional Frequency . Mode Diagnostic
Intensity .
Group (cm™?) Assignment Value
N-H Stretching Low (Common to
Primary Amine 3350-3280 Weak/Med (Sym/Asym all primary
doublet) amines)
] ] C-H Stretching Low (Ubiquitous
Alkyl Chain 2960-2850 Medium ) )
(sp?) in organics)
] Medium (Often
) ) ] ] N-H Bending )
Amine Scissoring  ~1600 Medium ) ] overlaps with
(Scissoring) )
aromatic C=C)
] Medium
o _ C=C Ring _
Aromatic Ring 1590, 1490 Variable ) (Confirms
Stretching o
aromaticity)
_ Medium
) C-N Stretching ] )
C-N Stretch 1020-1250 Medium _ _ (Confirms amine
(Aliphatic)
attachment)
CRITICAL
(Distinguishes
o C-H Out-of-Plane
Para-Substitution  800-850 Strong from
(OOP) Bend
ortho/meta/mono
)
CRITICAL
Aryl Bromide 500-700 Med/Strong C-Br Stretching (Distinguishes

from CI/F/H)

Detailed Spectral Analysis[8]

1. The "Fingerprint" Region (Critical for ID)

The most vital region for 4-Br-PEA is below 1000 cm~1.

o Para-Substitution Pattern: Unlike phenethylamine (which shows two strong bands at ~750

and ~700 cm~! for mono-substitution), 4-Br-PEA will display a single, dominant band
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between 800 and 850 cm~1. This shift is caused by the two adjacent hydrogens on the ring
vibrating in phase.

e The Halogen Anchor (C-Br): The Carbon-Bromine stretch typically appears in the far-IR or
lower fingerprint region (500-700 cm~1). Due to the high atomic mass of Bromine (79.9
amu), this vibration requires less energy than a C-ClI stretch (600—-800 cm~1) or C-F stretch
(1000-1400 cm™1).

2. The High-Frequency Region

¢ N-H Stretch: Look for a "doublet" (two small spikes) around 3300 cm~1. This confirms the
amine is primary (-NHz).[1] If this appears as a single band, it suggests degradation to a
secondary amine or salt formation.

Comparative Performance Guide

This section compares 4-Br-PEA against its most common "look-alikes" in a synthesis lab.

2-(4- 2-(4-
( Phenethylamine (
Feature Bromophenyl)ethyla Chlorophenyl)ethyla
: (Precursor) _
mine (Target) mine (Analog)

Two strong bands

) Single strong band Single strong band
OOP Bending 690-710 & 730-770
800-850 cm~1 (Para) 800-850 cm~1 (Para)
cm~1 (Mono)
600—-800 cm~1 (C-Cl) -
Halogen Stretch 500-700 cm~1 (C-Br) Absent ]
Higher Freq
2000-1660 cm~1 2000-1660 cm~1 o
Para pattern similar to
Overtone Pattern (Para pattern: 2 small (Mono pattern: 4 small
Br analog
bumps) bumps)

Key Differentiator:

e Vs. Phenethylamine: The disappearance of the 690/750 cm~1 split peaks and appearance of
the 820 cm~! peak is the fastest confirmation of successful bromination.
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e Vs. Chloro-Analog: The C-Cl bond is stiffer and lighter, shifting the halogen stretch to a
higher wavenumber (closer to 800 cm~1) compared to the C-Br stretch (closer to 600 cm™1).

Figure 2: Logic gate for spectral identification of phenethylamine derivatives.

Applications in Drug Development

The spectral validation of 4-Br-PEA is not merely an academic exercise; it is a critical quality
gate in the synthesis of:

e SSRIs: The brominated ring is often a site for further coupling (e.g., Suzuki coupling) to
create bi-aryl scaffolds common in serotonin transporter inhibitors.

* |sotopic Labeling: The distinct C-Br signature allows for easy monitoring of halogen-Ilithium
exchange reactions during the synthesis of radiolabeled tracers.

Scientist's Note: When using 4-Br-PEA as a reactant, the disappearance of the N-H doublet at
3300 cm~1is often the primary indicator that a coupling reaction (amide bond formation) has
proceeded, while the retention of the C-Br peak (500-700 cm~1) confirms the halogen handle
remains intact for subsequent steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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